Cas no 112642-49-6 (Spiro[5.5]undeca-1,7-diene-3,9-dione,1,5,5-trimethyl-, (6R)-)

• Product Name: Spiro[5.5]undeca-1,7-diene-3,9-dione,1,5,5-trimethyl-, (6R)-
• CAS No: 112642-49-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 198045
• Update Time: 2024-03-01

Spiro[5.5]undeca-1,7-diene-3,9-dione,1,5,5-trimethyl-, (6R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undeca-1,7-diene-3,9-dione,1,5,5-trimethyl-, (6R)-
• (+)-Majusculone
• Majusculone
• Spiro[5.5]undeca-1,7-diene-3,9-dione,1,5,5-trimethyl-, (R)-
• Spiro[5.5]undeca-1,7-diene-3,9-dione, 1,5,5-trimethyl-, (6R)-

• Inchi： 1S/C14H18O2/c1-10-8-12(16)9-13(2,3)14(10)6-4-11(15)5-7-14/h4,6,8H,5,7,9H2,1-3H3/t14-/m1/s1
• InChI Key： GLVZMJJTCUYPNA-CQSZACIVSA-N
• SMILES： C1(C)[C@@]2(CCC(=O)C=C2)C(C)(C)CC(=O)C=1

Computed Properties

• Exact Mass: 218.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• XLogP3: 2.276

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 360.7±42.0 °C(Predicted)
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones